Cas no 453566-15-9 (Methyl 3-bromo-5-cyanobenzoate)

• Product Name: Methyl 3-bromo-5-cyanobenzoate
• CAS No: 453566-15-9
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD16620379
• CID: 1025642
• Update Time: 2025-04-20

Methyl 3-bromo-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-cyanobenzoate
• 3-BROMO-5-CYANO BENZOIC ACID METHYL ESTER
• AK-78400
• ANW-66266
• CTK8C1329
• KB-256396
• SureCN5224940
• 3-BroMo-5-cyanobenzoic acid Methyl ester

• MDL： MFCD16620379
• Inchi： 1S/C9H6BrNO2/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-4H,1H3
• InChI Key： DNNTVDNUUQKALF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 238.95800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 50.09000
• LogP: 2.10738

Methyl 3-bromo-5-cyanobenzoate Security Information

• Hazard Statement： H302+H312-H315-H319-H331-H335
• HazardClass：6.1